Cas no 893762-46-4 (tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate
• CAS No: 893762-46-4
• MF: C₂₀H₂₇N₃O₄
• MW: 373.446085214615
• CID: 5423458
• Update Time: 2025-10-23

tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AIKZXBZYDCCSFU-UHFFFAOYSA-N
• tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

• Inchi： 1S/C20H27N3O4/c1-14-5-7-15(8-6-14)23-17(24)13-16(18(23)25)21-9-11-22(12-10-21)19(26)27-20(2,3)4/h5-8,16H,9-13H2,1-4H3
• InChI Key： AIKZXBZYDCCSFU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2CC(=O)N(C3=CC=C(C)C=C3)C2=O)CC1

Additional information on tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate

Research Brief on tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate (CAS: 893762-46-4)

The compound tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate (CAS: 893762-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone and piperazine scaffold, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential applications in drug discovery, particularly in targeting neurological and inflammatory disorders.

Recent synthetic methodologies have optimized the production of this compound, emphasizing high yield and purity, which are critical for subsequent biological evaluations. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. The tert-butyl and 4-methylphenyl groups are noted for their role in enhancing the compound's stability and bioavailability, making it a viable candidate for further pharmacological studies.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Preliminary data suggest that its mechanism of action may involve the modulation of key signaling pathways, including NF-κB and MAPK, which are pivotal in inflammation and cell proliferation. These findings position the compound as a potential lead for developing anti-inflammatory agents with improved efficacy and reduced side effects.

Further investigations into the pharmacokinetic properties of tert-butyl 4-1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-ylpiperazine-1-carboxylate have revealed favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are currently exploring structural modifications to enhance its therapeutic index while retaining its biological activity.

In conclusion, the compound (CAS: 893762-46-4) represents a promising scaffold for the development of novel therapeutics, particularly in the realms of neurology and inflammation. Ongoing research aims to elucidate its full pharmacological potential and address existing limitations, paving the way for future clinical applications. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition from bench to bedside.